Cas no 159991-18-1 (tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate)

• Product Name: tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• CAS No: 159991-18-1
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD15072065
• CID: 4607640
• PubChem ID: 67553012
• Update Time: 2024-11-04

tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-tert-butyl hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• EN300-197257
• tert-butyl (4aR,7aS)-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate
• CS-0058576
• 159991-18-1
• SCHEMBL8329348
• tert-butyl cis-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• tert-butylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• MFCD12198674
• tert-butyl (4aR,7aS)-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate
• t-Butyl cis-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
• cis-6-Boc-octahydropyrrolo[3,4-b]morpholine
• tert-Butyl(4aR,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• tert-Butyl (4aR,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
• AKOS032963547
• 138027-02-8
• AS-54355
• ALBB-031386
• P17789
• (4aR,7aS)-6-Boc-octahydropyrrolo[3,4-b]morpholine

• MDL： MFCD15072065
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-6-8-9(7-13)15-5-4-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： AUXXIKSVHUSTOA-BDAKNGLRSA-N
• SMILES： O1CCN[C@]2([H])CN(C(OC(C)(C)C)=O)C[C@]12[H]

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.8Ų